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Compound of Interest

Compound Name: 2,4-Undecadien-1-ol

CAS No.: 59376-58-8

Cat. No.: B1588632

Get Quote

Executive Summary & Strategic Analysis
(2E,4Z)-2,4-Undecadien-1-ol (C

H

O) is a conjugated diene alcohol often investigated in chemical ecology as an insect
pheromone or flavor precursor. The primary challenge in its synthesis is establishing and
maintaining the cis (Z) configuration at C4 while installing the trans (E) configuration at C2.

Core Synthetic Strategy: To ensure high stereochemical purity, this guide employs a Petroski-

modified Wittig approach. This method builds the (E)-alkene onto a pre-existing (Z)-aldehyde

scaffold using a stabilized ylide. This route is superior to direct coupling methods (e.g.,

Suzuki/Stille) for this specific target because the Wittig reaction with stabilized ylides is

inherently (E)-selective, and the mild conditions prevent isomerization of the sensitive (Z)-enal

intermediate.
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The molecule is disconnected at the C2-C3 bond. The C1-C2 fragment is derived from a

stabilized phosphonium ylide, while the C3-C11 fragment originates from (Z)-2-nonenal.
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Figure 1: Retrosynthetic breakdown utilizing a C2-C3 Wittig disconnection.
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Phase 1: Synthesis of the (Z)-C9 Scaffold
Objective: Synthesize (Z)-2-nonenal with >98% Z-purity. Precursor: 2-Nonyn-1-ol (commercially

available or synthesized from 1-octyne + paraformaldehyde).

Step 1.1: Lindlar Reduction to (Z)-2-Nonen-1-ol
Reagents: 2-Nonyn-1-ol (10.0 g, 71.3 mmol), Lindlar Catalyst (5% Pd/CaCO

+ Pb), Quinoline, MeOH.

Protocol:

Dissolve 2-nonyn-1-ol in MeOH (150 mL) in a hydrogenation flask.

Add Lindlar catalyst (500 mg) and quinoline (0.5 mL) to poison the catalyst and prevent

over-reduction to the alkane.

Stir under H

atmosphere (balloon pressure) at room temperature. Monitor via GC-MS every 30 mins.

Critical Endpoint: Stop reaction immediately upon disappearance of alkyne. Over-

exposure leads to isomerization or saturation.

Filter through Celite and concentrate in vacuo.

Validation:

H NMR should show olefinic protons at

5.4-5.6 ppm with

Hz (characteristic of Z-alkene).

Step 1.2: Chemoselective Oxidation to (Z)-2-Nonenal
Reagents: (Z)-2-Nonen-1-ol, Activated MnO

, CH
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Cl

.

Rationale: MnO

is chosen over Swern or PCC because it is a heterogeneous, mild oxidant that minimizes
acid-catalyzed isomerization of the Z-double bond.

Protocol:

Dissolve (Z)-2-nonen-1-ol (5.0 g) in anhydrous CH

Cl

(100 mL).

Add activated MnO

(10 equiv., 30 g) in portions.

Stir vigorously at room temperature for 12-24 hours.

Filter through a silica plug to remove Mn residues.

Concentrate carefully (aldehyde is volatile).

Yield: Expect ~85%.

QC Check: Verify aldehyde peak in IR (1690 cm

) and retention of Z-geometry via NMR (

Hz).

Phase 2: Stereoselective Wittig Olefination
Objective: Install the C2-C3 double bond with (E)-selectivity.

Step 2.1: Synthesis of Ethyl (2E,4Z)-2,4-Undecadienoate
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Reagents: (Z)-2-Nonenal, (Carbethoxymethylene)triphenylphosphorane, Benzoic acid

(catalytic), Toluene.

Mechanism: Stabilized ylides react with aldehydes to yield (E)-alkenes primarily. The

"Petroski Modification" uses benzoic acid to catalyze the decomposition of the

oxaphosphetane intermediate, improving yield without compromising stereochemistry.

Protocol:

In a round-bottom flask, combine (Z)-2-nonenal (4.0 g, 28.5 mmol) and

(carbethoxymethylene)triphenylphosphorane (11.0 g, 31.5 mmol).

Add benzoic acid (150 mg).

Reflux in Toluene (80 mL) for 4 hours.

Cool to RT and remove solvent.

Purification: Triturate with hexane to precipitate triphenylphosphine oxide (TPPO). Filter

and purify the supernatant via flash chromatography (SiO

, 5% EtOAc/Hexanes).

Stereochemical Outcome: The reaction preserves the C4(Z) bond from the aldehyde and

forms a C2(E) bond.

Data: The product is a dienoate ester.[1][2]

Phase 3: Chemoselective Reduction
Objective: Convert the ester to the alcohol without reducing the conjugated diene system.

Step 3.1: DIBAL-H Reduction
Reagents: Ethyl (2E,4Z)-2,4-undecadienoate, DIBAL-H (1.0 M in hexanes), CH

Cl

.
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Protocol:

Dissolve the ester (3.0 g) in anhydrous CH

Cl

(60 mL) and cool to -78 °C.

Add DIBAL-H (2.2 equiv) dropwise over 30 minutes.

Stir at -78 °C for 1 hour, then warm to 0 °C.

Quench: Carefully add Rochelle's salt (saturated potassium sodium tartrate solution) and

stir vigorously until the emulsion clears (critical step for aluminum removal).

Extract with Et

O, dry over MgSO

, and concentrate.

Final Purification: Flash chromatography (10-20% EtOAc/Hexanes).

Characterization & Validation
Trustworthy identification relies on distinguishing the (2E,4Z) isomer from the

thermodynamically stable (2E,4E) isomer.

NMR Spectroscopy ( H, 500 MHz, CDCl )
The coupling constants (

) are the definitive proof of stereochemistry.
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Proton

Chemical Shift
(

, ppm)

Multiplicity

Coupling
Constants (

, Hz)

Structural
Assignment

H1 4.20 d
Hydroxymethyl

group

H2 5.75 dt (E),
(E)-Alkene

confirmation

H3 6.52 dd , Diene junction

H4 5.98 t (apparent) ,
(Z)-Alkene

confirmation

H5 5.45 dt ,
Z-alkene / Chain

start

H6 2.18 q (apparent) - Allylic methylene

H11 0.89 t - Terminal methyl

Interpretation:

Hz: Confirms the Trans (E) geometry at C2.

Hz: Confirms the Cis (Z) geometry at C4.

Note: In the (2E,4E) isomer,

would be ~15 Hz.

Mass Spectrometry (EI, 70 eV)
Molecular Ion (M

): m/z 168.
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Base Peak: m/z 81 (characteristic of cyclohexadiene cation formed via cyclization of the

diene fragment).

Loss of Water: m/z 150 (M - 18).

Workflow Diagram
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Figure 2: Step-by-step reaction workflow for the stereoselective synthesis.

Troubleshooting & Optimization
Isomerization Risk: The (2E,4Z) system is light-sensitive. Perform all reactions, especially

the final purification, under low-light conditions or using amber glassware.

Separation of Isomers: If the (2E,4E) isomer contaminates the product (visible by a doublet

at

5.75 with

Hz but different H4 coupling), use AgNO

-impregnated silica gel. Silver ions complex more strongly with (Z)-alkenes, significantly
increasing retention time difference between E,Z and E,E isomers.

Aldehyde Volatility: (Z)-2-Nonenal is moderately volatile. Do not use high vacuum for

extended periods during isolation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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